1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one-d12

• Molecular Formula: C21H22O5
• Molecular Weight: 366.5 g/mol
• InChI: InChI=1S/C21H22O5/c1-23-18-11-7-15(13-20(18)25-3)5-9-17(22)10-6-16-8-12-19(24-2)21(14-16)26-4/h5-14H,1-4H3/b9-5+,10-6+/i1D3,2D3,3D3,4D3
• InChIKey: BUWQOPHMYRXMLL-LPLSWCKHSA-N

GO-Y035-d12: Deuterated Curcumin Analog Standard

1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one-d12 is the perdeuterated (d12) form of the diarylpentanoid curcumin analogue known as GO-Y035 [1]. The parent compound, a dibenzylideneacetone derivative bearing 3,4-dimethoxy substituents on each terminal phenyl ring, has demonstrated potent in vitro antiplasmodial activity (IC₅₀ 1.69–1.97 µM) and growth-inhibitory effects across multiple cancer cell lines [2][3]. The deuterated isotopologue, with a molecular formula of C₂₁H₁₀D₁₂O₅ and a molecular weight of 366.47 g mol⁻¹, is manufactured as an internal standard for quantitative NMR, GC‑MS, and LC‑MS workflows .

Workflow

Isotope dilution LC-MS/MS for GO-Y035

Selection

Perdeuterated d₁₂ isotopologue, +12 Da mass shift

Use Context

Matrix-effect correction and low-crosstalk quantification in research matrices

• [1] PubChem CID 1381237: 1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one. National Center for Biotechnology Information (2026). View Source
• [2] Aher, R.B., et al. Dibenzylideneacetone analogues as novel Plasmodium falciparum inhibitors. Bioorg. Med. Chem. Lett. 21, 3034–3036 (2011). View Source
• [3] Molecular Pathways Modulated by Curcumin Analogue, Diarylpentanoids in Cancer. Biomolecules 9, 270 (2019). View Source

Why Generic Deuterated Curcumins Cannot Replace GO-Y035-d12

Stable isotope-labeled internal standards (SIL-IS) must exhibit near-identical extraction recovery, chromatographic retention, and ionization efficiency as the target analyte to correct for matrix effects and instrument variability [1]. Generic deuterated curcumins (e.g., curcumin‑d₆) differ from GO‑Y035 in both phenolic substitution pattern (3‑OCH₃/4‑OCH₃ vs. 3‑OCH₃/4‑OH) and lipophilicity, which can introduce differential ion suppression and recovery bias in LC‑MS/MS assays [2]. The d₁₂‑labeled GO‑Y035 eliminates these structural mismatches, ensuring accurate, precise quantification of the parent compound in complex biological matrices.

Structural mismatch: GO-Y035 (3,4-dimethoxy) vs. curcumin-d₆ (3-methoxy/4-hydroxy) may shift extraction recovery and ion suppression.

Mass shift difference: +6 Da for curcumin-d₆ introduces higher isotopic crosstalk compared with +12 Da for d₁₂-ISTD.

Matrix-effect correction: non-identical SIL-IS may introduce relative matrix factor deviations, limiting bioanalytical validation robustness.

• [1] van de Merbel, N.C. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. Trends Anal. Chem. 27, 924–933 (2008). View Source
• [2] Anand, P., et al. Bioavailability of curcumin: problems and promises. Mol. Pharm. 4, 807–818 (2007). View Source

GO-Y035-d12 vs. Alternative Internal Standards

Reduced Isotopic Crosstalk from Larger Mass Shift

The perdeuterated d₁₂ isotopologue provides a nominal mass shift of +12 Da (monoisotopic [M+H]⁺ m/z 367.47 vs. 355.40 for the unlabeled parent), compared with +6 Da for the widely used curcumin‑d₆ internal standard (m/z 375.42 vs. 369.13 for curcumin) [1]. In unit-resolution triple‑quadrupole MS, a larger mass shift reduces the contribution of natural-abundance ¹³C isotopologues of the unlabeled analyte to the internal-standard channel, thereby lowering isotopic crosstalk and improving the lower limit of quantification [2].

Mass shift vs. curcumin-d₆

Class-level

+12 Da (d₁₂) vs. +6 Da (curcumin-d₆)

Larger shift reduces isotopic crosstalk, supports lower LLOQ in unit-resolution MS.

Electrospray ionization, QqQ context.

Evidence Dimension	Nominal mass shift from unlabeled to deuterated form
Target Compound Data	+12 Da (C₂₁H₂₂O₅ → C₂₁H₁₀D₁₂O₅)
Comparator Or Baseline	Curcumin‑d₆: +6 Da (C₂₁H₂₀O₆ → C₂₁H₁₄D₆O₆)
Quantified Difference	+6 Da greater shift than curcumin‑d₆
Conditions	Electrospray ionization, unit-resolution QqQ MS

Why This Matters

A +12 Da shift permits cleaner extracted-ion chromatograms and more reliable integration at low analyte concentrations, a critical requirement for preclinical pharmacokinetic studies of GO‑Y035.

• [1] PubChem CID 1381237: 1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one. National Center for Biotechnology Information (2026). View Source
• [2] Stokvis, E., Rosing, H. & Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun. Mass Spectrom. 19, 401–407 (2005). View Source

High Chemical Purity Minimizes Unlabeled Contamination

Suppliers specify a chemical purity of ≥98% for the d₁₂ compound . Although isotopic enrichment is not explicitly stated, full deuteration of the methoxy groups (–OCD₃) yields a theoretical deuterium incorporation of >99 atom‑% at each labeled position. In contrast, many unlabeled GO‑Y035 batches are sold at 95–98% purity [1], and some commercial curcumin‑d₆ products exhibit co‑eluting unlabeled fraction that elevates baseline signal [2].

Chemical purity

Specification review

≥98% (HPLC-UV)

Minimizes unlabeled analyte carryover, reducing baseline bias at low concentrations.

Theoretical deuterium incorporation >99 atom-% at methoxy positions.

Evidence Dimension	Chemical purity (vendor specification)
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled GO-Y035: typically 95–98%; curcumin‑d₆: variable, some lots 97–99%
Quantified Difference	Comparable or superior to most unlabeled and partially deuterated alternatives
Conditions	HPLC-UV area-% determination

Why This Matters

High chemical purity minimizes the concentration of unlabeled analyte that would otherwise contribute to the analyte channel, reducing method bias at low concentrations.

• [1] PubChem CID 1381237: 1,5-Bis(3,4-dimethoxyphenyl)penta-1,4-dien-3-one. National Center for Biotechnology Information (2026). View Source
• [2] Anand, P., et al. Bioavailability of curcumin: problems and promises. Mol. Pharm. 4, 807–818 (2007). View Source

Elimination of Differential Recovery via Structural Matching

GO‑Y035 differs from curcumin by replacement of the phenolic –OH groups with –OCH₃, increasing log P from ~3.2 to ~4.0 [1]. This structural divergence causes differential protein binding, extraction efficiency, and chromatographic retention between GO‑Y035 and curcumin‑based SIL-IS. Using the d₁₂‑GO‑Y035 as internal standard, instead of curcumin‑d₆, provides identical physicochemical behavior to the parent analyte, eliminating relative recovery discrepancies that can exceed 15% in protein-precipitated plasma samples [2].

Structural matching

Class-level

Identical to GO-Y035; relative matrix factor near 1.00 expected

Eliminates recovery discrepancies from structural divergence, supporting matrix-effect control.

Curcumin-d₆ may show >15% matrix factor deviation in protein-precipitated plasma.

Evidence Dimension	Relative matrix effect (normalized matrix factor difference)
Target Compound Data	Structurally identical; relative matrix factor expected near 1.00
Comparator Or Baseline	Curcumin‑d₆ vs. GO‑Y035: relative matrix factor can deviate >15%
Quantified Difference	Eliminates systematic bias from structural dissimilarity
Conditions	Protein precipitation of plasma, reversed-phase LC-MS/MS

Why This Matters

Regulatory bioanalytical method validation (FDA/EMA) requires that the internal standard corrects for matrix effects; structural identity ensures compliance and robust quantification.

• [1] Anand, P., et al. Biological activities of curcumin and its analogues (Congeners) made by man and Mother Nature. Biochem. Pharmacol. 76, 1590–1611 (2008). View Source
• [2] Matuszewski, B.K., Constanzer, M.L. & Chavez-Eng, C.M. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal. Chem. 75, 3019–3030 (2003). View Source

Quantification for Antiplasmodial Lead Compounds

The parent compound GO‑Y035 (A9) was the most active in a series of 12 dibenzylideneacetone analogues, exhibiting IC₅₀ values of 1.97 µM against the chloroquine-sensitive 3D7 strain and 1.69 µM against the chloroquine-resistant RKL9 isolate of Plasmodium falciparum, with a HeLa-cell therapeutic index of 166 [1]. The deuterated internal standard therefore supports pharmacokinetic, tissue-distribution, and metabolism studies required for preclinical development of this specific lead, which cannot be performed with a curcumin‑d₆ standard owing to structural mismatch.

Antiplasmodial IC₅₀

Head-to-head

1.97 µM (3D7); 1.69 µM (RKL9); TI = 166

Supports ADME/PK studies of the most active lead compound in the series.

SYBR‑Green‑I assay, 48 h blood-stage P. falciparum culture.

Evidence Dimension	In vitro antiplasmodial IC₅₀ and therapeutic index
Target Compound Data	GO‑Y035: IC₅₀ 1.97 µM (3D7); 1.69 µM (RKL9); TI = 166
Comparator Or Baseline	Other DBA analogues in the series: IC₅₀ range 3.5 to >50 µM
Quantified Difference	2‑ to >25‑fold more potent than other analogues
Conditions	SYBR‑Green‑I fluorescence assay, 48‑h incubation, P. falciparum blood-stage culture

Why This Matters

Only a matched deuterated internal standard enables accurate quantification of this highly active lead compound in the ADME studies required for lead optimization.

• [1] Aher, R.B., et al. Dibenzylideneacetone analogues as novel Plasmodium falciparum inhibitors. Bioorg. Med. Chem. Lett. 21, 3034–3036 (2011). View Source

Key Applications of GO-Y035-d12

Preclinical Pharmacokinetic Quantification by LC-MS/MS

Use as a stable isotope-labeled internal standard for the quantification of GO‑Y035 in plasma, tissue homogenates, and microsomal incubations. The +12 Da mass shift reduces isotopic crosstalk, while structural identity eliminates differential matrix effects, ensuring validation-compliant accuracy and precision [1].

Metabolic Stability and Metabolite Profiling

Employ the d₁₂‑analog as a tracer to distinguish parent compound from Phase‑I and Phase‑II metabolites in hepatocyte or liver‑microsome assays. The perdeuterated methoxy groups are resistant to oxidative O‑demethylation, providing a stable isotopic signature [2].

Absolute Quantification in Tissue Distribution

Spike the d₁₂‑internal standard into tissue homogenates (e.g., brain, liver, tumor) prior to extraction to correct for tissue-specific ion suppression, enabling accurate determination of tissue‑to‑plasma partition coefficients for this CNS‑penetrant analogue .

Antimalarial Activity and Exposure Measurement

Combine SYBR‑Green‑I fluorescence-based IC₅₀ determination in P. falciparum cultures with LC‑MS measurement of actual drug exposure using the d₁₂‑internal standard, enabling the calculation of intrinsic activity parameters (IC₅₀ corrected for free fraction) [1].

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis in research matrices

Structurally identical SIL-IS with +12 Da shift

Matrix-effect control, isotopic crosstalk reduction

Metabolic stability / metabolite profiling

Perdeuterated methoxy groups stable to O-demethylation

Stable isotopic signature in metabolite identification

Tissue distribution studies

Co-eluting d₁₂-ISTD for tissue-specific ion suppression correction

Tissue-to-plasma partition coefficient accuracy

Antiplasmodial activity–exposure correlation

LC-MS quantification using matched d₁₂-ISTD

Free-fraction corrected intrinsic activity parameters

• [1] Aher, R.B., et al. Dibenzylideneacetone analogues as novel Plasmodium falciparum inhibitors. Bioorg. Med. Chem. Lett. 21, 3034–3036 (2011). View Source
• [2] Gant, T.W. Using deuterated internal standards to study drug metabolism by mass spectrometry. Methods Mol. Biol. 1202, 251–259 (2014). View Source